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Compound of Interest

Compound Name: dimethylsila-14-crown-5

CAS No.: 70851-49-9

Cat. No.: B1584946

Get Quote

Product Focus: Dimethylsila-14-crown-5 (CAS: 70851-49-9) Chemical Family: Organosilicon

Crown Ethers / Ionophores Support Level: Advanced Research & Development[1]

Diagnostic Hub: Where is your experiment failing?
Before adjusting temperature parameters, use this logic flow to identify the root cause of your

experimental deviation. Dimethylsila-14-crown-5 (DMS-14C5) behaves differently than

standard carbon-based crown ethers (e.g., 15-crown-5) due to the hydrolytic susceptibility of

the Si-O bond.[1]
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Figure 1: Diagnostic logic for identifying failure modes in sila-crown ether applications.

The "Goldilocks Zone": Temperature Optimization
Guide
The operating temperature for DMS-14C5 is a critical variable governed by three competing

factors: Binding Affinity (Thermodynamics), Reaction Kinetics, and Hydrolytic Stability.[1]

A. The Thermodynamic Reality
Like most crown ethers, the complexation of metal cations (e.g., Na⁺, Li⁺) by DMS-14C5 is

exothermic (
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).

Implication: As temperature increases, the stability constant (

) of the host-guest complex decreases.

Common Error: Researchers often heat the reaction to "speed it up," inadvertently releasing

the guest ion from the crown ether cavity.

B. The Hydrolytic Threshold
The Si-O-C linkage in DMS-14C5 is significantly more labile than the C-O-C ether linkages in

standard 15-crown-5.[1]

Mechanism: Nucleophilic attack by water at the silicon atom leads to ring opening, forming

linear silanols and glycols. This reaction is catalyzed by heat and pH extremes.[1]
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Application
Optimal Temp
Range

Critical Limit Rationale

Storage -20°C to 4°C > 25°C

Prevents slow

atmospheric

hydrolysis.[1] Must be

stored under

Argon/Nitrogen.[1]

Ion Sensing 20°C - 25°C > 30°C

Maximizes

(binding affinity) and

ensures reproducible

EMF/optical readings.

[1]

Phase Transfer

Catalysis
40°C - 50°C > 60°C

Balances kinetic rate

enhancement against

catalyst degradation

and complex

instability.[1]

Synthesis/Derivatizati

on
0°C - 25°C > 100°C

High vacuum

distillation (125°C @

0.5 Torr) is possible

only if strictly

anhydrous.[1]

Deep Dive: The Hydrolysis Failure Mode
The most frequent cause of failure with DMS-14C5 is Ring Opening Hydrolysis.[1] Unlike all-

carbon crowns, which can survive boiling NaOH, sila-crowns degrade rapidly if moisture and

heat are present.[1]
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Figure 2: The irreversible degradation pathway of dimethylsila-14-crown-5 in the presence of

moisture and heat.[1]

Prevention Protocol:

Solvent Drying: All solvents (DCM, Toluene, THF) must be dried over molecular sieves (3Å or

4Å) to <50 ppm water content.[1]

Inert Atmosphere: Perform all high-temperature (>40°C) reactions under a positive pressure

of Nitrogen or Argon.[1]

Workup: Avoid acidic aqueous workups. If an aqueous wash is necessary, perform it cold

(0°C) and rapidly.[1]

Frequently Asked Questions (FAQs)
Q1: Why does DMS-14C5 show different selectivity than
15-crown-5 if they are analogs?
Answer: While both target similar cations (primarily Na⁺ and Li⁺), the Si-O bond length (1.64 Å)

is significantly longer than the C-O bond length (1.43 Å).

Effect: This distorts the cavity geometry.[1] Although DMS-14C5 has one fewer atom in the

ring (14 vs 15), the longer Si-O bonds result in a cavity size roughly equivalent to 15-crown-

5, but with reduced symmetry.[1] This often leads to "looser" binding, making temperature

control even more critical to maintain the complex.
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Q2: My Phase Transfer Catalysis (PTC) reaction stops
after 2 hours at 80°C. Why?
Answer: You have likely thermally degraded the catalyst.[1] At 80°C, trace moisture in your

reagents will rapidly hydrolyze the Si-O bond.[1]

Solution: Lower the temperature to 50°C and extend the reaction time. Verify the water

content of your solid salts (nucleophiles); they must be anhydrous.

Q3: Can I distill DMS-14C5 to purify it?
Answer: Yes, but caution is required.[1] The boiling point is 125-129°C at 0.5 Torr.[1][2]

Warning: Do not attempt distillation at atmospheric pressure; the high temperature required

will cause decomposition.[1] Ensure the apparatus is flame-dried and the vacuum is stable

before heating.

Q4: Is DMS-14C5 compatible with strong bases?
Answer: It is moderately stable to bases (better than to acids), but less stable than carbon

crowns.[1] Strong hydroxide solutions at high temperatures will attack the silicon center.[1] For

strong base applications, keep temperatures <40°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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